Cas no 6068-86-6 (2-(4-chlorophenyl)ethyl-trimethylazanium;bromide)

2-(4-chlorophenyl)ethyl-trimethylazanium;bromide structure
6068-86-6 structure
Product Name:2-(4-chlorophenyl)ethyl-trimethylazanium;bromide
CAS No:6068-86-6
MF:C11H17BrClN
MW:278.616381406784
CID:953335
PubChem ID:24201217
Update Time:2025-04-19

2-(4-chlorophenyl)ethyl-trimethylazanium;bromide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)ethyl-trimethylazanium,bromide
    • 2-(4-chlorophenyl)ethyl-trimethylazanium
    • bromide
    • 2-(4-Chlorophenyl)-N,N,N-trimethylethan-1-aminium bromide
    • NSC-405836
    • 6068-86-6
    • DTXSID10639688
    • NSC405836
    • 2-(4-chlorophenyl)ethyl-trimethylazanium;bromide
    • Inchi: 1S/C11H17ClN.BrH/c1-13(2,3)9-8-10-4-6-11(12)7-5-10;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
    • InChI Key: JCFLJLKPVFKVOV-UHFFFAOYSA-M
    • SMILES: [Br-].ClC1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 198.10511
  • Monoisotopic Mass: 277.02329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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